9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one

• CAS No.: 62770-29-0
• Molecular Formula: C25H20N2O2
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 9-[benzyl(ethyl)amino]benzo[a]phenoxazin-5-one
• InChI: InChI=1S/C25H20N2O2/c1-2-27(16-17-8-4-3-5-9-17)18-12-13-21-23(14-18)29-24-15-22(28)19-10-6-7-11-20(19)25(24)26-21/h3-15H,2,16H2,1H3
• InChI Key: GNXQSCDIWMIASX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=CC3=C(C=C2)N=C4C5=CC=CC=C5C(=O)C=C4O3

Description

9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one is a chemical compound belonging to the class of benzo[a]phenoxazines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one typically involves the reaction of benzo[a]phenoxazin-5-one with benzyl(ethyl)amine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by others.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while reduction can produce reduced forms of the compound .

Scientific Research Applications

9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Employed in the study of biological membranes, proteins, and other biomolecules due to its fluorescent properties.

Medicine: Investigated for its potential therapeutic effects, including anticancer and antimicrobial activities.

Industry: Utilized in the development of dyes, pigments, and other industrial products.

Mechanism of Action

The mechanism of action of 9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to bind to and modulate the activity of various enzymes, receptors, and other biomolecules. These interactions can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

Nile Red (9-(diethylamino)-5H-benzo[a]phenoxazin-5-one): Known for its fluorescent properties and applications in biological studies.

Actinomycin D: Contains a phenoxazine moiety and is used as an antibiotic and anticancer agent.

Uniqueness

9-[Benzyl(ethyl)amino]-5H-benzo[a]phenoxazin-5-one is unique due to its specific structural features and the presence of the benzyl(ethyl)amino group, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications .